N-(3-phenylpropyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-phenylpropyl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H24N4OS/c24-18(20-10-6-9-16-7-2-1-3-8-16)14-25-19-13-17(21-15-22-19)23-11-4-5-12-23/h1-3,7-8,13,15H,4-6,9-12,14H2,(H,20,24)
• InChI Key: RNPRJFFYPFXHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)SCC(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H24N4OS
• Molecular Weight: 356.5 g/mol

Description

N-(3-phenylpropyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide, also known as PPTA, is a chemical compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activity

Compounds with pyrimidine and acetamide moieties have been explored for their antimicrobial properties. For instance, studies have shown that new heterocycles incorporating the antipyrine moiety, which include pyrimidine structures, exhibit significant antimicrobial activity (Bondock et al., 2008). Similarly, novel sulphonamide derivatives synthesized from acetamide derivatives have displayed promising antimicrobial effects (Fahim & Ismael, 2019).

Synthesis of Novel Heterocycles

The synthesis of novel heterocyclic compounds using pyrimidine and acetamide as core structures has been a significant area of research. These synthesized compounds are evaluated for various biological activities, including antimicrobial and potential antitumor activities. For example, the synthesis of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for specific proteins illustrates the versatility of these moieties in drug discovery (Selleri et al., 2005).

Potential as Therapeutic Agents

Research on compounds containing pyrimidine and acetamide functionalities also focuses on their potential as therapeutic agents. This includes their role in antitumor activity, where derivatives of pyrimidine have been evaluated for their effectiveness against various cancer cell lines. For instance, new pyrimidine derivatives have shown significant antitumor activity, highlighting the potential therapeutic applications of these compounds (Hafez & El-Gazzar, 2017).